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Compound of Interest

Compound Name: RS 67506 hydrochloride

Cat. No.: B1662567 Get Quote

Essential Safety and Handling Guide for RS 67506
Hydrochloride
This document provides crucial safety, handling, and disposal protocols for RS 67506
hydrochloride, a potent and selective 5-HT₄ partial agonist. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure a safe

laboratory environment. Adherence to these guidelines is critical to minimize exposure and

mitigate potential health risks.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for RS 67506 hydrochloride is not

publicly available. The information provided herein is synthesized from supplier data and

established best practices for handling potent neuroactive compounds. Always consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Chemical and Physical Properties
The following table summarizes the key quantitative data for RS 67506 hydrochloride.
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Property Value Reference

CAS Number 168986-61-6

Molecular Formula C₁₈H₂₈ClN₃O₄S·HCl

Molecular Weight 454.41 g/mol [1]

Solubility Soluble in water to 80 mM

Storage Store at Room Temperature [2]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Given the potent pharmacological activity of RS 67506 hydrochloride, it must be handled with

care to prevent accidental exposure through inhalation, ingestion, or skin contact. Engineering

controls, such as a chemical fume hood, should be the primary method of exposure control.

Personal Protective Equipment (PPE) Recommendations
The following PPE is mandatory when handling RS 67506 hydrochloride, particularly in its

powdered form.
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PPE Category Recommendation Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against skin contact. The outer

glove should be changed

immediately upon

contamination.

Body Protection

A disposable, solid-front

laboratory coat with long

sleeves and tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Eye & Face Protection

Tightly fitting safety goggles

with side shields. A face shield

should be worn over goggles

when handling larger

quantities or if there is a splash

hazard.

Protects against splashes and

airborne particles entering the

eyes.

Respiratory Protection

Required when handling the

powder outside of a certified

chemical fume hood or

ventilated balance enclosure.

A NIOSH-approved N95 or

higher-rated respirator is

recommended.

Minimizes the risk of inhaling

fine particles of the potent

compound.

Experimental Protocol: Standard Operating Procedure
for Solution Preparation
This protocol outlines the step-by-step process for safely preparing a stock solution of RS
67506 hydrochloride.

Preparation:

Designate a specific work area within a certified chemical fume hood.

Cover the work surface with absorbent, disposable bench paper.
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Assemble all necessary equipment: analytical balance, weigh paper, spatulas, vials, and

solvent.

Don all required PPE as specified in the table above.

Weighing the Compound:

Perform all weighing operations within a ventilated balance enclosure or chemical fume

hood to contain any airborne powder.

Carefully transfer the desired amount of RS 67506 hydrochloride powder onto weigh

paper using a clean spatula.

Record the exact weight.

Solubilization:

Carefully transfer the weighed powder into an appropriate storage vial.

Add the desired volume of solvent (e.g., water) to the vial.

Secure the cap and mix by vortexing or gentle agitation until the solid is completely

dissolved.

Post-Handling Decontamination:

Wipe down all surfaces, equipment, and the outside of the primary container with a

suitable deactivating solution (e.g., 70% ethanol), followed by a dry wipe.

Carefully doff the outer pair of gloves and dispose of them as hazardous waste.

Remove the remaining PPE and dispose of disposable items appropriately.

Hand Hygiene:

Wash hands thoroughly with soap and water immediately after the procedure is complete.

Experimental Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1662567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Compound Handling

Cleanup & Disposal

Waste Management

1. Designate Area in Fume Hood

2. Don Full PPE

3. Weigh Powder in Ventilated Enclosure

4. Transfer Powder & Add Solvent

5. Decontaminate Surfaces & Equipment

6. Dispose of Contaminated PPE

7. Wash Hands Thoroughly 8. Segregate & Label Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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